3-Amino-1-methylpiperidin-2-one hydrochloride

• IUPAC Name: 3-amino-1-methylpiperidin-2-one;hydrochloride
• InChI: InChI=1S/C6H12N2O.ClH/c1-8-4-2-3-5(7)6(8)9;/h5H,2-4,7H2,1H3;1H
• InChI Key: HHUWUTGRVZJMSM-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC(C1=O)N.Cl
• Molecular Formula: C6H13ClN2O
• Molecular Weight: 164.63 g/mol
• CAS RN: 1422130-18-4

Description

3-Amino-1-methylpiperidin-2-one hydrochloride is a chemical compound with the formula C6H13CLN2O. It has a molecular weight of 164.64 and is typically a white to yellow solid.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string: CN1CCCC(N)C1=O.[H]Cl. The InChI code for this compound is 1S/C6H12N2O.ClH/c1-8-4-2-3-5(7)6(8)9;/h5H,2-4,7H2,1H3;1H.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 128.17 g/mol. The compound has a topological polar surface area of 46.3 Ų. It has one hydrogen bond donor count and two hydrogen bond acceptor counts. The compound is a white to yellow solid and should be stored at 0-8 °C.

Scientific Research Applications

• Hydrodenitrogenation Studies : The hydrodenitrogenation (HDN) of various compounds, including 2-methylpiperidine, has been studied to understand the role of β hydrogen atoms in this process. This research is significant for chemical synthesis and reaction mechanisms (Egorova et al., 2002).

• Analytical Techniques in Biomedical Sciences : Techniques such as liquid chromatography-tandem mass spectrometric (LC-MS/MS) methods have been developed for the determination of specific compounds in biological samples, exemplifying the application of 3-Amino-1-methylpiperidin-2-one hydrochloride in analytical chemistry (Yang et al., 2004).

• Cocrystal Formation and Structure Analysis : Research on the formation of cocrystals involving derivatives of 1-methylpiperidine, such as bis(4-hydroxy-1-methylpiperidine betaine) hydrochloride, contributes to our understanding of molecular structures and interactions (Dega-Szafran et al., 2006).

• Mannich Reaction and Solubility Studies : The Mannich reaction, involving 3-methylpiperidine and various ketones, demonstrates the chemical reactivity of piperidine derivatives and their solubility characteristics, which are critical for pharmaceutical applications (Sun, 1962).

• Synthetic Methodologies in Medicinal Chemistry : The synthesis and evaluation of various derivatives, such as HIV-1-specific reverse transcriptase inhibitors and novel antineoplastic agents, showcase the role of this compound in the development of new medicinal compounds https://consensus.app/papers/agents-synthesis-evaluation-agent-pettit/913e8baae73e53668c7815fca6c1f669/?utm_source=chatgpt" target="_blank">(Saari et al., 1992; Pettit et al., 2003)

• Chemical Synthesis and Protein Engineering : Studies on the synthesis of specific peptides and the design of protein structures, such as the creation of a three-α-helix bundle protein, highlight the use of piperidine derivatives in biochemistry and protein engineering https://consensus.app/papers/nativelike-threeαhelix-bundle-protein-structurebased-johansson/0b60482fa64e56478b24043314d56bfe/?utm_source=chatgpt" target="_blank">(Liu & Mayer, 2013; Johansson et al., 1998)

Safety and Hazards

The compound is harmful if swallowed and may be harmful in contact with skin. It causes serious eye irritation and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and wearing protective gloves/clothing/eye protection/face protection.

Synthesis routes and methods

Procedure details

To a solution of tert-butyl(1-methyl-2-oxopiperidin-3-yl)carbamate (960 mg) in ethyl acetate (10 mL) was added 4N hydrogen chloride/ethyl acetate (5 mL) at room temperature. The reaction mixture was stirred at room temperature overnight, and the solvent was evaporated under reduced pressure to give the title compound as a crude product.